1-benzyl-4-[(4-bromophenoxy)acetyl]piperazine oxalate

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-(4-bromophenoxy)ethanone;oxalic acid
• InChI: InChI=1S/C19H21BrN2O2.C2H2O4/c20-17-6-8-18(9-7-17)24-15-19(23)22-12-10-21(11-13-22)14-16-4-2-1-3-5-16;3-1(4)2(5)6/h1-9H,10-15H2;(H,3,4)(H,5,6)
• InChI Key: RJQNHJPXHGXDJI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)COC3=CC=C(C=C3)Br.C(=O)(C(=O)O)O
• Molecular Formula: C21H23BrN2O6
• Molecular Weight: 479.3 g/mol

Description

1-benzyl-4-[(4-bromophenoxy)acetyl]piperazine oxalate is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a piperazine derivative that has been synthesized using various methods, including organic synthesis and microwave-assisted synthesis. The compound has been studied for its mechanism of action, biochemical and physiological effects, and its potential use in laboratory experiments.

Mechanism of Action

The mechanism of action of 1-benzyl-4-[(4-bromophenoxy)acetyl]piperazine oxalate is not fully understood, but it has been suggested that it may act as an SSRI. This means that the compound may inhibit the reuptake of serotonin, a neurotransmitter that is involved in the regulation of mood, anxiety, and other physiological processes. By increasing the levels of serotonin in the brain, this compound may have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
This compound has been shown to have anxiolytic and antidepressant effects in animal models. In addition, the compound has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects. However, the compound has also been shown to have some adverse effects, including sedation and motor impairment.

Advantages and Limitations for Lab Experiments

1-benzyl-4-[(4-bromophenoxy)acetyl]piperazine oxalate has several advantages for use in laboratory experiments. The compound is relatively easy to synthesize and purify, and it has been shown to have anxiolytic and antidepressant effects in animal models. However, the compound also has some limitations, including its potential for sedation and motor impairment, which may affect the results of experiments.

Future Directions

There are several future directions for research on 1-benzyl-4-[(4-bromophenoxy)acetyl]piperazine oxalate. One potential direction is to investigate the compound's potential as a therapeutic agent for depression and anxiety disorders. Another direction is to study the compound's mechanism of action in more detail, particularly its interactions with serotonin receptors. Additionally, future research could focus on developing new methods for synthesizing the compound, as well as identifying new derivatives with improved therapeutic properties.
Conclusion
This compound is a piperazine derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound has been synthesized using various methods, including organic synthesis and microwave-assisted synthesis. It has been studied for its mechanism of action, biochemical and physiological effects, and its potential use in laboratory experiments. While the compound has shown promise as a therapeutic agent, further research is needed to fully understand its therapeutic potential and to develop new derivatives with improved properties.

Synthesis Methods

1-benzyl-4-[(4-bromophenoxy)acetyl]piperazine oxalate can be synthesized using various methods. One of the most commonly used methods is organic synthesis, which involves the reaction of piperazine with benzyl bromide and 4-bromophenylacetic acid. The reaction is catalyzed using a base such as sodium hydroxide, and the resulting product is purified using column chromatography. Another method that has gained popularity in recent years is microwave-assisted synthesis, which involves the use of microwave irradiation to accelerate the reaction between the starting materials. This method has been shown to be more efficient and environmentally friendly than traditional organic synthesis.

Scientific Research Applications

1-benzyl-4-[(4-bromophenoxy)acetyl]piperazine oxalate has been studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. The compound has been shown to have anxiolytic and antidepressant effects in animal models, and it has been suggested that it may act as a selective serotonin reuptake inhibitor (SSRI). In addition to its potential use as a therapeutic agent, this compound has also been studied for its use in laboratory experiments, particularly in the field of neuroscience.